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Jervinone: A Comprehensive Technical Guide
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Abstract
Jervinone, a C-nor-D-homosteroidal jerveratrum alkaloid, is a metabolite of the naturally

occurring compound jervine. First identified from the fermentation of jervine with the fungus

Cunninghamella elegans, Jervinone presents a unique chemical scaffold that is of significant

interest to the scientific community. This technical guide provides a detailed overview of the

chemical structure and known properties of Jervinone, including its physicochemical

characteristics and biological profile. The document aims to serve as a foundational resource

for researchers engaged in natural product chemistry, pharmacology, and drug discovery.

Chemical Structure and Identity
Jervinone is characterized by a complex, polycyclic structure typical of jerveratrum alkaloids.

Its chemical identity is established through its unique molecular formula, weight, and specific

identifiers.

Chemical Structure Diagram
The two-dimensional chemical structure of Jervinone is depicted below. This structure was

elucidated primarily through 1D- and 2D-NMR analyses.[1]
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Fermentation Stage

Extraction Stage

Purification Stage

Analysis Stage

Prepare culture of Cunninghamella elegans

Introduce Jervine (substrate)

Incubate under controlled conditions

Harvest fungal biomass and culture broth

Solvent extraction of the culture

Concentrate the crude extract

Chromatographic separation (e.g., column chromatography, HPLC)

Collect and analyze fractions

Isolate pure Jervinone

1D and 2D-NMR analysis for structure elucidation Mass spectrometry for molecular weight determination
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Initial Screening

Target Identification

Pathway Validation

Select relevant cancer or normal cell lines

Treat cells with Jervinone (dose-response)

Assess cell viability (e.g., MTT assay)

Omics studies (proteomics, transcriptomics) on treated cells

If significant effect observed

Bioinformatic analysis to identify modulated pathways

Western blot for key pathway proteins (e.g., phosphorylation status)

Reporter gene assays for pathway activity

Gene knockdown/knockout of putative targets
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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